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Abstract
This document provides a detailed protocol for the preparation of stock solutions of

Edralbrutinib (also known as TG-1701), a potent and irreversible inhibitor of Bruton's tyrosine

kinase (BTK).[1][2][3] Accurate preparation of stock solutions is critical for ensuring

reproducible and reliable results in both in vitro and in vivo studies. This guide outlines the

necessary materials, step-by-step procedures for dissolution, and proper storage conditions to

maintain the integrity and activity of Edralbrutinib.

Introduction to Edralbrutinib
Edralbrutinib is a small molecule inhibitor that selectively targets Bruton's tyrosine kinase, a

key component of the B-cell receptor (BCR) signaling pathway.[3] By covalently binding to BTK,

Edralbrutinib effectively blocks its activity, thereby inhibiting the proliferation and survival of

malignant B-cells that overexpress this kinase.[3] Its high specificity and potency make it a

subject of significant interest in the research and development of targeted therapies for B-cell

malignancies.[1]
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Caption: Edralbrutinib inhibits the BTK signaling pathway.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Edralbrutinib is provided in the

table below. This information is essential for accurate stock solution preparation and

concentration calculations.

Property Value

Synonyms TG-1701, SHR1459

CAS Number 1858206-58-2

Molecular Formula C₂₆H₂₁F₂N₅O₃

Molecular Weight 489.47 g/mol [1]

Appearance Solid powder

Purity ≥98%

Solubility Data
The solubility of Edralbrutinib in common laboratory solvents is crucial for selecting the

appropriate vehicle for stock solution preparation. It is highly soluble in dimethyl sulfoxide

(DMSO) and ethanol, but insoluble in water.[1]
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Solvent Solubility

DMSO 98 mg/mL (200.21 mM)

Ethanol 98 mg/mL

Water Insoluble

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the

solubility of Edralbrutinib.[1]

Experimental Protocols
Preparation of a High-Concentration Stock Solution
(e.g., 10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Edralbrutinib in DMSO.

Materials:

Edralbrutinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibrate: Allow the Edralbrutinib powder vial to equilibrate to room temperature before

opening to prevent condensation.
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Weighing: Carefully weigh the desired amount of Edralbrutinib powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.89

mg of Edralbrutinib (Molecular Weight = 489.47 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Edralbrutinib powder.

Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution. If

necessary, brief sonication in a water bath can be used to aid dissolution.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

[2][4]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.
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Caption: Workflow for preparing Edralbrutinib stock solution.
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Storage and Stability
Proper storage of Edralbrutinib stock solutions is critical to maintain their stability and activity

over time.

Storage Condition Duration Notes

-20°C 1 month[2][4] Protect from light.

-80°C 6 months[2][4]
Protect from light. Preferred for

long-term storage.

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is strongly recommended

to prevent degradation from repeated temperature changes.[2][4]

Protection from Light: Edralbrutinib solutions should be stored in light-protected tubes or

vials.[2][4]

In Vivo Working Solutions: For in vivo experiments, it is recommended to prepare fresh

working solutions daily.[2]

Preparation of Working Solutions for In Vivo Studies
For in vivo applications, the DMSO stock solution needs to be further diluted in a vehicle

suitable for administration to animals. Below are example protocols for preparing such working

solutions.

Formulation with PEG300, Tween-80, and Saline
This formulation can be used for oral administration.

Procedure:

Start with a known concentration of Edralbrutinib in DMSO (e.g., 12.5 mg/mL).
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To prepare 1 mL of a 1.25 mg/mL working solution, add 100 µL of the 12.5 mg/mL DMSO

stock solution to 400 µL of PEG300.[2][4]

Mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until homogeneous.[2][4]

Add 450 µL of saline (0.9% NaCl in ddH₂O) to reach a final volume of 1 mL.[2][4]

The final solution should be used immediately for optimal results.[1]

Formulation with Corn Oil
This formulation is an alternative for oral administration.

Procedure:

Start with a known concentration of Edralbrutinib in DMSO (e.g., 24 mg/mL).

To prepare a working solution, add 50 µL of the 24 mg/mL clear DMSO stock solution to 950

µL of corn oil.[1]

Mix thoroughly to ensure a homogeneous suspension.

This mixed solution should be used immediately.[1]

Safety Precautions
Edralbrutinib is a potent bioactive compound. Standard laboratory safety practices should be

followed when handling this chemical.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, wash immediately with copious amounts of water.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.
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Disclaimer: This protocol is intended for research use only and not for human or veterinary use.

The procedures outlined are based on publicly available information and should be adapted as

necessary for specific experimental requirements. Researchers should always exercise caution

and adhere to institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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